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Compound of Interest

Compound Name: 1-(1-Bromoethyl)-2-fluorobenzene

Cat. No.: B1286439

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is based on
available data for 1-(1-Bromoethyl)-2-fluorobenzene and structurally related compounds. It is
not a substitute for a formal Safety Data Sheet (SDS). Always consult the specific SDS
provided by the supplier before handling this chemical and adhere to all institutional and
regulatory safety protocols. This compound is intended for research use only and is not for
diagnostic or therapeutic use.

Introduction

1-(1-Bromoethyl)-2-fluorobenzene is a halogenated aromatic compound utilized in
proteomics research and as a versatile small molecule scaffold in organic synthesis.[1] Its
structure, featuring a bromine and a fluorine atom on a benzene ring with an ethyl bromide
substituent, suggests potential reactivity and hazards that necessitate careful handling. This
guide provides a comprehensive overview of the known and inferred safety information,
handling procedures, and emergency protocols for 1-(1-Bromoethyl)-2-fluorobenzene (CAS
405931-46-6).

Hazard Identification and Classification

While a specific, publicly available GHS classification for 1-(1-Bromoethyl)-2-fluorobenzene
is not readily found, the hazards can be inferred from its structural components and data on
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similar halogenated aromatic hydrocarbons. The primary hazards are expected to include
flammability, skin and eye irritation, and potential harm if swallowed or inhaled.

Inferred GHS Hazard Classification:

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3 or 4 vapor or H227: Combustible
liquid
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation

Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation
Tract Irritation)

This classification is inferred based on data for structurally similar compounds like
bromobenzene and (1-Bromoethyl)benzene.[2]

Hazard Pictograms (Inferred):
Signal Word (Inferred): Warning

Physicochemical and Toxicological Data

Quantitative data for 1-(1-Bromoethyl)-2-fluorobenzene is limited. The following table
summarizes available information and data for a related compound, 1-Bromo-2-fluorobenzene,
for comparison.
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1-(1-Bromoethyl)-2- 1-Bromo-2-fluorobenzene
Property .
fluorobenzene (for comparison)
CAS Number 405931-46-6[1] 1072-85-1
Molecular Formula CsHsBrF[1] CeHaBrF[3]
Molecular Weight 203.05 g/mol [1] 175.00 g/mol [3]
Purity >95% Not specified
Appearance Not specified Not specified
To the best of current
knowledge, the chemical,
Toxicological Data physical, and toxicological May cause liver damage.[3]

properties have not been
thoroughly investigated.[4]

Experimental Protocols and Handling Procedures

Strict adherence to safety protocols is crucial when working with halogenated organic
compounds.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.
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Protection Type

Specific Requirements

Rationale

Eye and Face Protection

Chemical safety goggles
meeting ANSI Z87.1 standard.
A full-face shield is
recommended when there is a

risk of splashing.

Protects against splashes and
vapors that can cause serious

eye damage.

Hand Protection

Chemically resistant gloves
(e.g., nitrile, neoprene, or
Viton®). Double gloving may

be appropriate.

Prevents skin contact, which
can lead to irritation or burns.
Ensure gloves are appropriate
for the specific solvent and
have an adequate

breakthrough time.

Body Protection

A flame-resistant lab coat, fully
buttoned, with long sleeves.
Long pants and closed-toe,
closed-heel shoes are

mandatory. For larger

quantities, a chemical-resistant

apron is recommended.

Protects skin from exposure to

the chemical.

Respiratory Protection

All handling must be
conducted in a certified
chemical fume hood. If
ventilation is inadequate, a
NIOSH/MSHA-approved
respirator with an organic
vapor cartridge should be

used.

Minimizes inhalation of vapors,
which can cause respiratory

tract irritation.

Safe Handling Workflow

A systematic approach to handling ensures safety from preparation to disposal.
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Safe Handling Workflow for 1-(1-Bromoethyl)-2-fluorobenzene

Preparation

Review SDS
Don Appropriate PPE
Prepare Fume Hood

HanLling

Aliquot Chemical

:

Perform Reaction

Cleanup % Disposal

Decontaminate Glassware
Segregate Halogenated Waste

Dispose of Waste

Click to download full resolution via product page

Caption: Generalized workflow for the safe handling of 1-(1-Bromoethyl)-2-fluorobenzene.
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Detailed Steps:
e Preparation:

o Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for the specific chemical. Pay close attention to hazard statements,
precautionary measures, and emergency procedures.

o Don Appropriate PPE: Equip yourself with the personal protective equipment outlined in
the table above.

o Prepare the Work Area: Ensure a chemical fume hood is operational and the workspace is
clean and uncluttered. All necessary equipment should be placed within the fume hood.

e Handling:

o Aliquot the Chemical: Carefully measure and transfer the required amount of the chemical
using appropriate tools like glass pipettes or syringes to minimize spills.

o Perform the Reaction: Conduct all experimental procedures within the chemical fume
hood. Keep the sash at the lowest possible height that allows for comfortable work.

e Cleanup and Disposal:

o Decontaminate Glassware: Rinse all contaminated glassware with a suitable solvent (e.g.,
acetone) inside the fume hood. Collect the rinsate as hazardous waste.

o Segregate Waste: Halogenated organic waste must be collected separately from non-
halogenated waste in a designated, properly labeled container.[5]

o Dispose of Waste: Follow your institution's hazardous waste disposal procedures. Ensure
the waste container is tightly sealed and stored in a designated satellite accumulation
area.

Stability and Reactivity

» Reactivity: Halogenated aromatic hydrocarbons can be reactive. While specific reactivity
data for 1-(1-Bromoethyl)-2-fluorobenzene is unavailable, it is prudent to assume it may be
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sensitive to heat, light, and incompatible materials.

o Chemical Stability: Assumed to be stable under recommended storage conditions.

» Conditions to Avoid: Avoid heat, flames, sparks, and other sources of ignition. Keep away
from direct sunlight.

e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.

e Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon
dioxide, hydrogen bromide, and hydrogen fluoride.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
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First Aid Procedures

Move to fresh air

Give artificial respiration if not breathing

Seek immediate medical attention

Remove contaminated clothing
Wash skin with soap and water

Get medical advice if irritation persists

Rinse cautiously with water for several minutes
Remove contact lenses, if present and easy to do
Seek immediate medical attention

Rinse mouth with water
Do NOT induce vomiting
Seek immediate medical attention

Click to download full resolution via product page
Caption: First aid measures for exposure to 1-(1-Bromoethyl)-2-fluorobenzene.

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[2][4]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. If skin irritation persists, seek medical
attention.[4][6][7]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.
Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical
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attention.[2][4][7]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2][4]

Spill and Leak Procedures

e Minor Spills:
o Evacuate non-essential personnel from the area.
o Ensure adequate ventilation and eliminate all ignition sources.
o Wear appropriate PPE.
o Absorb the spill with an inert material (e.g., sand, vermiculite, or dry earth).

o Place the absorbed material into a sealed, properly labeled container for hazardous waste

disposal.

o Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous

waste.
e Major Spills:
o Evacuate the laboratory immediately and activate the emergency alarm.
o Contact your institution's emergency response team.

o Only trained personnel with appropriate respiratory protection (such as a self-contained
breathing apparatus) should attempt to clean up a major spill.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, or alcohol-resistant

foam.[4]

e Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.
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» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.[8] The storage area should be designated for flammable liquids.
Keep away from heat, sparks, and open flames.

» Disposal: All waste containing 1-(1-Bromoethyl)-2-fluorobenzene and contaminated
materials must be treated as hazardous waste. Collect all waste in a clearly labeled, sealed,
and appropriate container. Dispose of the waste through an approved hazardous waste
disposal facility. Do not dispose of it down the drain or in regular trash.

Conclusion

1-(1-Bromoethyl)-2-fluorobenzene is a valuable research chemical that requires careful and
informed handling due to its potential hazards. By adhering to the safety protocols outlined in
this guide, researchers can minimize risks and ensure a safe laboratory environment. Always
prioritize safety by consulting the specific SDS, using appropriate personal protective
equipment, working in a well-ventilated area, and having a clear plan for emergency situations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluorobenzene: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286439#safety-and-handling-of-1-1-bromoethyl-2-
fluorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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